Cas no 551-72-4 (L-(?)-Chiro-Inositol)

• Product Name: L-(?)-Chiro-Inositol
• CAS No: 551-72-4
• MF: C₆H₁₂O₆
• MW: 180.155882835388
• MDL: MFCD00799556
• CID: 371356
• PubChem ID: 24870461
• Update Time: 2025-06-27

L-(?)-Chiro-Inositol Chemical and Physical Properties

Names and Identifiers

• L-Chiro-Inositol
• (-)-chiro-Inositol
• 1,2,3,4,5,6-hexahydroxycyclohexane
• 1L-CHIRO-INOSITOL
• Chiro-Inositol
• cis-inositol
• cyclohexanehexol
• L-(-)-CHIRO-INOSITOL
• L-(-)-CHIRO-INOSITOL ( EE
• Myoinositol
• neo-inositol
• HMS2235H05
• I0628
• Dambose
• 488-58-4
• 41546-34-3
• Q2974313
• CHEBI:23927
• D-(+)-chiro-Inositol
• NCI60_041778
• Scyllo-inositol
• DTXSID30110000
• CHEBI:27372
• d-Inositol
• Mesoinosit
• SMR000857145
• NCGC00159409-04
• MFCD00065455
• Q3347078
• STL453612
• Z1486007281
• Allo-inositol
• NSC127230
• neoinositol
• 63GQX5QW03
• rel-(1r,2r,3r,4r,5r,6r)-Cyclohexane-1,2,3,4,5,6-hexaol
• scyllo-Inositol, >=98%
• SCHEMBL12735687
• (1R,2R,3S,4S,5S,6S)-cyclohexane-1,2,3,4,5,6-hexol
• 1,3,4,5,6-Cyclohexanehexol
• CDAISMWEOUEBRE-GNIYUCBRSA-N
• (-)-Inositol
• I0632
• KBioSS_002075
• HMS2091N13
• rac-chiro-1,2,3,4,5,6-cyclohexanehexol
• CS-0083766
• AKOS006332036
• W-202862
• EN300-25914216
• (1R,2R,3S,4R,5r,6S)-cyclohexane-1,2,3,4,5,6-hexaol
• EN300-658805
• HY-W010041
• AKOS015960633
• NSC-757076
• MI
• DTXSID7023146
• E78671
• Inositol, allo-
• DTXSID601028825
• C06151
• Inositol [USAN:NF]
• Spectrum_001595
• NSC55558
• bmse000102
• Iso-inositol
• (1R,2S,3s,4R,5S,6s)-cyclohexane-1,2,3,4,5,6-hexol
• D91187
• Q3011024
• J101.891D
• DTXSID50905091
• CHEBI:22357
• AI3-16111
• 643-12-9
• Inositol, scyllo-
• rac-chiro-inositol
• 576-63-6
• epi-Inositol, >=98.0% (HPLC)
• NSC25142
• Spectrum5_000961
• EINECS 207-682-0
• 643-10-7
• I0633
• SY060836
• CHEBI:17268
• 1,2,3,4,5,6-Cyclohexanehexol #
• NSC55552
• GTPL4649
• AKOS006240678
• NSC55551
• DTXCID2065254
• C06152
• CDAISMWEOUEBRE-GPIVLXJGSA-N
• AKOS015994742
• EPIINOSITOL
• SCHEMBL187397
• NSC8101
• (1R,2R,3S,4R,5S,6S)-cyclohexane-1,2,3,4,5,6-hexol
• UNII-R1Y9F3N15A
• Scyllitol
• (1R,2R,3S,4S,5S,6R)-CYCLOHEXANE-1,2,3,4,5,6-HEXOL
• (1r,2r,3r,4r,5r,6r)-cyclohexane-1,2,3,4,5,6-hexol
• MFCD00272608
• myo-Inositol, purum, >=98.0% (HPLC)
• (1r,2r,3r,4r,5r,6r)-cyclohexane-1,2,3,4,5,6-hexaol
• Phaseomannite
• CHEBI:10642
• R1Y9F3N15A
• KBio2_004643
• INOSITOL [MART.]
• Mesovit
• C06153
• 488-59-5
• Inositene
• EINECS 201-781-2
• CHEMBL1231671
• NSC-25142
• SCHEMBL4748543
• Matezodambose
• Inosital (TN)
• AS-68396
• NCGC00159409-02
• Inositol (NF)
• SCHEMBL13058696
• D-chiro-Inositol, >=98.0% (HPLC)
• CS-0369552
• NSC-55552
• Inositol, United States Pharmacopeia (USP) Reference Standard
• J9.771C
• NSC 127230
• INOSITOL [WHO-DD]
• (+)-Epi-Inositol
• 1,2,3/4,5,6-cyclohexanehexol
• SCHEMBL5969
• s4530
• S6176
• NSC-45517
• myo-Inositol, SAJ special grade, >=99.0%
• Myoinosite
• AKOS027327401
• myo-Inositol, >=99%
• DB15350
• Inositol, meso-
• CHEBI:27374
• BRD-K52618540-001-09-9
• SCHEMBL13207905
• NS00007581
• CHEBI:23311
• (1R,2R,3R,4R,5S,6S)-cyclohexane-1,2,3,4,5,6-hexol
• GTPL4645
• I0040
• Phaseomannitol
• cis-1,2,4-trans-3,5,6-Cyclohexanehexol
• CHEBI:25492
• UNII-587A93P465
• NSC45517
• MEGxp0_001817
• INOSITOL (D)
• CAS-87-89-8
• Inositol, myo- (8CI)
• KBio2_007211
• ELND005
• INS
• inositol myo-
• Spectrum3_001053
• epi-Inositol; Inositol, epi- (8CI); epi-Cyclohexanehexol
• myo-Inositol, Vetec(TM) reagent grade, 99%
• CHEMBL468154
• Inositina
• 1,3,5/2,4,6-cyclohexanehexol
• INOSITOL, MESO
• HY-121962
• 1,2,4,5/3,6-cyclohexanehexol
• (1R,2S,3r,4R,5S,6s)-cyclohexane-1,2,3,4,5,6-hexol
• HY-W016509
• KBioGR_001885
• SMR000857319
• Cocositol
• (1r,2R,3S,4r,5R,6S)-cyclohexane-1,2,3,4,5,6-hexol
• Q3023527
• 1VS4X81277
• AZD-103
• MLS001335968
• EN300-82941
• SCHEMBL13580047
• C19891
• 488-54-0
• UNII-9O6Y5O4P9W
• SCHEMBL188237
• ELND-005
• GTPL4495
• KS-1420
• DTXSID101028820
• MFCD01321249
• GTPL4648
• 1D-myo-Inositol
• 1,2,3,5/4,6-Cyclohexanehexol
• 551-72-4
• CHIRO-INOSITOLS
• EINECS 207-681-5
• (1R,2R,3R,4S,5S,6s)-cyclohexane-1,2,3,4,5,6-hexaol
• cyclohexane-1R,2R,3S,4S,5R,6S-hexol
• NS00074234
• CHEMBL1950780
• Inositol, chiro-
• 1,2,4/3,5,6-cyclohexanehexol
• D91189
• rel-(1R,2r,3S,4R,5s,6S)-Cyclohexane-1,2,3,4,5,6-hexaol
• SCHEMBL13114116
• SCHEMBL12377889
• Inositol, neo-
• Mesol
• SCHEMBL6378921
• allo-Inositol, 97%
• CS-0185922
• D-chiro-Inositol
• Mouse antialopecia factor
• NSC-404118
• meso-Inositol
• CDAISMWEOUEBRE-OQYPVSDDSA-N
• NS00079417
• DTXSID901028824
• NCGC00255362-01
• NS00080101
• SCHEMBL13114115
• EN300-7361851
• (1r,2R,3R,4s,5S,6S)-cyclohexane-1,2,3,4,5,6-hexol
• Q2838375
• SMR000857320
• NSC 55558
• NSC-55551
• 1,3,5/2,4,6-Hexahydroxycyclohexane
• UNII-4661D3JP8D
• UNII-8LQ63P85IC
• W-202861
• KBio3_001826
• J101.889B
• NSC 25142
• LS-13189
• Meat sugar
• inositols
• Inositol, Pharmaceutical Secondary Standard; Certified Reference Material
• SB46764
• BSPBio_002606
• myo-Inositol, European Pharmacopoeia (EP) Reference Standard
• AC-11070
• HY-W127726
• Inositol, muco-
• NSC-103959
• D91188
• HMS2235M23
• SCHEMBL187278
• DB03106
• Nucite
• cyclohexane-1,2,3,4,5,6-hexol
• INOSITOL [INN]
• bmse000103
• NSC 55552
• D-CHIRO-INOSITOL [USP-RS]
• epi-Inositol
• NCGC00159409-07
• 1D7A27BF-6060-4FA9-AC46-3BD18DBA406E
• NCGC00178580-01
• Q3331426
• CCG-36096
• NSC-8101
• Pharmakon1600-01500352
• myo-Inositol, p.a., 98.0%
• EN300-19631206
• C00137
• I0631
• AKOS015912905
• (+)-Chiro-Inositol
• INOSITOL [FCC]
• Chiro-inositol, (+)-
• myo-inositol
• Quercinitol
• L-Inositol
• Chiro-inositol, (-)-
• A836375
• L-(-)-chiro-Inositol, 95%
• UNII-6R79WV4R10
• 6R79WV4R10
• myo-Inositol, for microbiology, >=99.0%
• SCHEMBL6791918
• CHEMBL1222251
• cis-1,2,3,5-trans-4,6-Cyclohexanehexol
• Cyclohexane-1,2,3,4,5,6-hexaol
• CS-W017225
• Inositol, cis-
• DB-051584
• CCRIS 6745
• W-203168
• EN300-7411506
• Rat antispectacled eye factor
• (1s,2R,3R,4s,5S,6S)-cyclohexane-1,2,3,4,5,6-hexol
• CHEMBL278373
• UNII-4L6452S749
• rel-(1S,2s,3s,4s,5s,6s)-cyclohexane-1,2,3,4,5,6-hexaol
• I0629
• 6917-35-7
• 1,3,5/4,6-Cyclohexanehexol
• SCHEMBL959405
• D-(+)-chiro-Inositol, 95%
• INOSITOL [MI]
• KS-1284
• SR-05000001655-1
• L-myo-Inositol
• epi-Cyclohexanehexol
• INOSITOL [USAN]
• NS00079658
• HMS3369B06
• 220128F1-89BF-442D-AD6D-E6D1EA7BA625
• EINECS 209-000-7
• INOSITOL [VANDF]
• AZD 103
• W-203392
• T72516
• EN300-19632288
• UNII-M94176HJ2F
• Inositol (VAN)
• CDAISMWEOUEBRE-LOLGQZEGSA-N
• myo-Inositol, BioReagent, suitable for cell culture, suitable for insect cell culture, suitable for plant cell culture
• DB13178
• Inositol, myo-
• (1R,2R,3R,4R,5S,6S)-Cyclohexane-1,2,3,4,5,6-hexaol
• AKOS015912934
• CS-W010757
• HY-B1411
• Tox21_111642
• MLS001335966
• SCHEMBL188106
• I-6500
• DTXSID201028823
• CHEMBL3976780
• Inositol (VAN8C
• DL-CHIRO-INOSITOL
• Epitope ID:144993
• CHEBI:27987
• (1R,2R,3S,4S,5S,6S)-Cyclohexane-1,2,3,4,5,6-hexaol
• NSC-55558
• Hexahydroxycyclohexane
• NCGC00159409-08
• 1,2,3,4,5,6-cyclohexanehexol, (1alpha,2alpha,3alpha,4beta,5alpha,6beta)
• 1,2,3,4,5,6-Cyclohexanehexol
• Inositol, D-chiro-
• Scyllite
• cis-Inositol, >=98.0% (TLC)
• NS00080335
• KBio2_002075
• SB45039
• Inositol, epi-
• SCHEMBL14542470
• SR-05000001655-5
• HMS3373E05
• AKOS027320475
• EINECS 230-024-9
• (1R,2S,3r,4R,5S,6r)-cyclohexane-1,2,3,4,5,6-hexol
• F19572
• CS-4782
• MLS001335965
• alloinositol
• NSC 103959
• (1s,2s,3s,4s,5s,6s)-cyclohexane-1,2,3,4,5,6-hexol
• NSC103959
• SCHEMBL187796
• cis-1,3,5-trans-4,6-Cyclohexanehexol
• HMS3369F20
• SR-05000001655
• 8LQ63P85IC
• MLS001332378
• AKOS015960429
• MFCD00799555
• EINECS 211-393-5
• i-Inositol
• SCHEMBL1055883
• AKOS015895894
• MFCD00003863
• Bios I
• DB-054642
• MLS001332377
• NCIOpen2_008191
• J101.888D
• Tox21_302035
• EINECS 211-394-0
• SCHEMBL5832
• SCHEMBL5831
• MLS001335967
• D-(+)-Chiro Inositol
• D-myo-Inositol
• Inositol, i-
• BCP25172
• myo-Inositol, BioUltra, >=99.5% (HPLC)
• HMS2230N03
• 1.ALPHA.,2.ALPHA.,3.BETA.,4.ALPHA.,5.BETA.,6.BETA.-CYCLOHEXANEHEXOL
• NS00080052
• CS-0039882
• 1,2,3,4,5/6-cyclohexanehexol
• Spectrum4_001193
• W-203081
• 1D-Chiro-inositol
• SBI-0051369.P003
• Levoinositol
• bmse000922
• CS-0023004
• NSC 404118
• MYO-INOSITOL [EP MONOGRAPH]
• D-chiro Inositol
• D-CHIRO-INOSITOL [WHO-DD]
• MFCD00077932
• J101.892B
• 488-55-1
• UNII-1VS4X81277
• 38876-99-2
• 2os9
• (1r,2R,3S,4s,5R,6S)-cyclohexane-1,2,3,4,5,6-hexol
• ELND 005
• D08079
• 1,2,4/3,5,6-Cyclohexane-1,2,3,4,5,6-hexol
• 9O6Y5O4P9W
• cis-1,2,3,4,5,6-cyclohexanehexol
• SB46855
• (1R,2R,3S,4R,5S,6S)-cyclohexane-1,2,3,4,5,6-hexaol
• SCHEMBL959404
• orthorhombic myo-inositol
• Insitolum
• Cyclohexitol
• SCHEMBL12711208
• CDAISMWEOUEBRE-NIPYSYMMSA-N
• DTXSID301028826
• 7B0CEF84-D9CE-4A88-AA7D-EC50C89387A5
• Muco-Inositol
• NSC-127230
• SCHEMBL12411898
• Inositol, myo
• DB-051583
• 1-L-chiro-Inositol
• AS-68424
• Q3205874
• NCGC00178580-03
• Q3589114
• 4irx
• SB44732
• bmse000901
• NCGC00169828-01
• SCHEMBL491333
• 1,2,3,4,5,6-HEXAHYDROXY-CYCLOHEXANE
• AKOS024318869
• mesoinositol
• myo-Inositol;meso-Inositol
• NSC757076
• 4661D3JP8D
• CHEBI:24848
• DTXSID101028818
• INOSITOL [USP-RS]
• HY-W021265
• I0630
• Inosital
• 87-89-8
• 1L-myo-Inositol
• 587A93P465
• Mesoinosite
• HY-N3021
• SCHEMBL6468882
• scyllo-Cyclohexanehexol
• CBU
• Inosite
• SCHEMBL12371461
• Q407997
• INOSITOL (L)
• 1,2,3,4/5,6-cyclohexanehexol
• inositol
• 1,2,3,5-trans-4,6-Cyclohexanehexol, cis-
• 4L6452S749
• J101.890F
• 1,2,3,4,5,6-Cyclohexanehexol, (cis,cis,cis,trans,cis,trans)- #
• bmse000113
• 2H3
• Muscle sugar
• NCGC00159409-03
• Isoinositol
• NSC404118
• ACon1_002457
• AS-10616
• SCHEMBL21388397
• UNII-63GQX5QW03
• Inositol [Nonspecific isomer]
• M94176HJ2F
• Q743661
• Q-201583
• SCHEMBL13114128
• NSC 8101
• M01914
• 1,2,3,4,5,6/0-cyclohexanetetrol
• an inositol
• Tox21_111642_1
• AB00051982_13
• D78450
• (+)-Inositol
• L-(?)-Chiro-Inositol

• MDL： MFCD00799556
• Inchi： 1S/C6H12O6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-12H
• InChI Key： CDAISMWEOUEBRE-UHFFFAOYSA-N
• SMILES： OC1C(O)C(O)C(O)C(O)C1O

Computed Properties

• Exact Mass: 180.06300
• Monoisotopic Mass: 180.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 121

Experimental Properties

• Color/Form: solid
• Density: 1.2805 (rough estimate)
• Melting Point: 230 °C (dec.) (lit.)
• Boiling Point: 232.96°C (rough estimate)
• Flash Point: 143.4°C
• Refractive Index: 1.5730 (estimate)
• PSA: 121.38000
• LogP: -3.83460
• Optical Activity: [α]20/D −60°, c = 1.3 in H2O
• Vapor Pressure: Not available

L-(?)-Chiro-Inositol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexanols

Additional information on L-(?)-Chiro-Inositol

L-(?)-Chiro-Inositol: A Comprehensive Overview

L-(?)-Chiro-Inositol, also known as inositol, is a cyclic sugar alcohol that plays a significant role in various biological processes. With the CAS number 551-72-4, this compound has garnered attention in both academic and industrial circles due to its diverse applications in medicine, nutrition, and biotechnology. Recent studies have highlighted its potential in treating metabolic disorders, neurological conditions, and even certain types of cancer. This article delves into the latest research findings and explores the multifaceted nature of L-(?)-Chiro-Inositol.

The chemical structure of L-(?)-Chiro-Inositol consists of a six-membered ring with hydroxyl groups at specific positions, making it a derivative of glucose. Its stereochemistry is crucial, as the different configurations (such as R and S forms) can lead to distinct biological activities. Researchers have identified that the (?)-enantiomer exhibits unique properties, particularly in modulating cellular signaling pathways. This has led to its exploration as a potential therapeutic agent in various disease models.

One of the most promising areas of research involving L-(?)-Chiro-Inositol is its role in metabolic regulation. Studies have shown that this compound can enhance insulin sensitivity and improve glucose metabolism, making it a potential candidate for treating type 2 diabetes. A recent clinical trial demonstrated that supplementation with L-(?)-Chiro-Inositol significantly reduced fasting blood glucose levels in patients with prediabetes. These findings underscore its potential as a natural alternative to conventional diabetes medications.

In addition to its metabolic benefits, L-(?)-Chiro-Inositol has also shown promise in neuroprotection and cognitive enhancement. Preclinical studies indicate that it can mitigate oxidative stress and reduce inflammation in the brain, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, research has revealed that L-(?)-Chiro-Inositol can enhance synaptic plasticity, suggesting its potential role in improving memory and learning abilities.

The anti-inflammatory properties of L-(?)-Chiro-Inositol have also been extensively studied. By modulating the activity of inflammatory cytokines, this compound has been found to alleviate symptoms of conditions such as arthritis and inflammatory bowel disease. Recent advancements in nanotechnology have enabled the development of targeted delivery systems for L-(?)-Chiro-Inositol, enhancing its bioavailability and therapeutic efficacy.

Another emerging area of interest is the use of L-(?)-Chiro-Inositol in cancer therapy. Preclinical models have demonstrated that it can inhibit tumor growth by inducing apoptosis in cancer cells while sparing healthy cells. This selective cytotoxicity makes it an attractive candidate for developing novel anticancer agents. Moreover, ongoing research is exploring its synergistic effects when combined with conventional chemotherapy drugs.

In terms of industrial applications, L-(?)-Chiro-Inositol is widely used as a food additive due to its sweet taste and low caloric content. It is commonly found in sugar-free beverages, candies, and baked goods. The global demand for this compound has surged in recent years, driven by the increasing preference for healthier food options.

The production of L-(?)-Chiro-Inositol strong>has traditionally relied on chemical synthesis; however, advancements in biotechnology have paved the way for more sustainable methods. Microbial fermentation using genetically engineered strains has emerged as a cost-effective and eco-friendly approach to large-scale production. This shift aligns with the growing emphasis on green chemistry and sustainable manufacturing practices.

In conclusion, < strong >L-(?)-Chiro-Inositl strong >is a versatile compound with a wide range of applications across multiple fields. Its ability to influence cellular signaling pathways, coupled with its favorable safety profile, positions it as a valuable tool in both therapeutic and industrial settings. As research continues to uncover new insights into its mechanisms of action, the potential for innovative applications remains vast.